Cas no 1258-75-9 (Phenol,2,2'-thiobis[4-nonyl-)
Phenol,2,2'-thiobis[4-nonyl- structure
Product Name:Phenol,2,2'-thiobis[4-nonyl-
CAS No:1258-75-9
MF:C30H46O2S
MW:470.750048160553
CID:170772
PubChem ID:102075
Update Time:2025-04-19
Phenol,2,2'-thiobis[4-nonyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-hydroxy-5-nonylphenyl)sulfanyl-4-nonylphenol
- 2,2'-thiobis(4-nonylphenol)
- 2,2'-sulfanediylbis(4-nonylphenol)
- di-(2-hydroxy-5-n-nonylphenyl)-sulphide
- 1258-75-9
- EINECS 215-020-7
- SCHEMBL3450580
- DTXSID50154941
- 2,2/'-Thiobis(4-nonylphenol)
- NS00024033
- Phenol,2,2'-thiobis[4-nonyl-
-
- Inchi: 1S/C30H46O2S/c1-3-5-7-9-11-13-15-17-25-19-21-27(31)29(23-25)33-30-24-26(20-22-28(30)32)18-16-14-12-10-8-6-4-2/h19-24,31-32H,3-18H2,1-2H3
- InChI Key: SGZMYCSMZPSIKX-UHFFFAOYSA-N
- SMILES: S(C1=C(C=CC(=C1)CCCCCCCCC)O)C1=C(C=CC(=C1)CCCCCCCCC)O
Computed Properties
- Exact Mass: 470.32208
- Monoisotopic Mass: 470.32185188g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 33
- Rotatable Bond Count: 18
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.5
- Topological Polar Surface Area: 65.8Ų
Experimental Properties
- PSA: 40.46
Phenol,2,2'-thiobis[4-nonyl- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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